2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt)

• IUPAC Name: oxalic acid;2-[3-(2,4,6-trichlorophenoxy)propylamino]ethanol
• InChI: InChI=1S/C11H14Cl3NO2.C2H2O4/c12-8-6-9(13)11(10(14)7-8)17-5-1-2-15-3-4-16;3-1(4)2(5)6/h6-7,15-16H,1-5H2;(H,3,4)(H,5,6)
• InChI Key: PDICIIJECQVOJU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)OCCCNCCO)Cl)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C13H16Cl3NO6
• Molecular Weight: 388.6 g/mol

Description

2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt), also known as TCEP, is a chemical compound widely used in scientific research as a reducing agent and a stabilizer for proteins and enzymes. TCEP is a white crystalline powder that is soluble in water and commonly used in biochemical and physiological experiments.

Mechanism of Action

2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) acts as a reducing agent by donating electrons to disulfide bonds in proteins, resulting in the formation of thiol groups. 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) can also react with oxygen and other reactive oxygen species, which can help to prevent protein oxidation. 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) has been shown to be more effective than other reducing agents, such as dithiothreitol (DTT) and β-mercaptoethanol (BME), in reducing disulfide bonds in proteins.
Biochemical and Physiological Effects:
2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) has been shown to have minimal effects on the biochemical and physiological properties of proteins and enzymes. 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) does not affect the activity or stability of most enzymes and has been shown to be non-toxic to cells and animals at low concentrations. 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) has also been shown to be stable in a wide range of pH and temperature conditions, making it an ideal reducing agent and stabilizer for proteins and enzymes.

Advantages and Limitations for Lab Experiments

2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) has several advantages over other reducing agents and stabilizers for proteins and enzymes. 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) is more effective than other reducing agents in reducing disulfide bonds in proteins and has been shown to be more stable than other reducing agents in a wide range of pH and temperature conditions. 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) is also less toxic than other reducing agents and has been shown to be non-toxic to cells and animals at low concentrations.
However, 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) has some limitations in lab experiments. 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) can interfere with some protein assays, such as the Bradford assay, due to the presence of the trichlorophenol group. 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) can also react with some metal ions, such as copper and iron, which can affect the activity of some enzymes.

Future Directions

There are several future directions for the use of 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) in scientific research. 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) can be used in the development of new protein-based drugs and therapies, as 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) can help to stabilize proteins and enzymes during purification and storage. 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) can also be used in the development of new diagnostic assays, as 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) can help to reduce disulfide bonds in proteins, which can affect the activity of some enzymes. Further research is needed to explore the full potential of 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) in scientific research and to develop new applications for this versatile reducing agent and stabilizer.

Synthesis Methods

2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) can be synthesized by reacting 2-aminoethanol with 2,4,6-trichlorophenol in the presence of a base, followed by acidification with oxalic acid to form 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) ethanedioate salt. The reaction mechanism involves the nucleophilic substitution of the hydroxyl group of 2-aminoethanol with the chloro group of 2,4,6-trichlorophenol, resulting in the formation of 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt).

Scientific Research Applications

2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) is widely used in scientific research as a reducing agent and a stabilizer for proteins and enzymes. 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) is used to reduce disulfide bonds in proteins, which can help to prevent protein aggregation and denaturation. 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) is also used to protect proteins from oxidation and to stabilize enzymes during purification and storage. 2-{[3-(2,4,6-trichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) has been used in a variety of scientific research fields, including biochemistry, molecular biology, and biotechnology.